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Compound of Interest

Compound Name: Perisulfakinin

Cat. No.: B044614

Welcome to the technical support center for Sulfakinin (SK) calcium imaging. This resource
provides researchers, scientists, and drug development professionals with troubleshooting
guides and frequently asked questions (FAQs) to address common challenges and enhance
the signal-to-noise ratio (SNR) in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the general signaling pathway of Sulfakinin that leads to a calcium response?

Al: Sulfakinin (SK) peptides are invertebrate homologs of the vertebrate cholecystokinin (CCK)
neuropeptides.[1][2][3] They are involved in regulating a variety of physiological processes,
including feeding, satiety, and mating behavior.[1][2][3][4][5] The signaling cascade is initiated
when SK binds to its specific G protein-coupled receptor (SKR), which is often coupled to the
Gq alpha subunit.[6] This activation leads to the stimulation of phospholipase C (PLC), which in
turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)
and diacylglycerol (DAG). IP3 then binds to its receptors on the endoplasmic reticulum (ER),
triggering the release of stored calcium ions into the cytoplasm. This increase in intracellular
calcium concentration is the signal detected by calcium indicators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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